molecular formula C12H16O5 B8576374 2-(2-Methoxyethoxy)ethyl 4-hydroxybenzoate CAS No. 55468-87-6

2-(2-Methoxyethoxy)ethyl 4-hydroxybenzoate

Cat. No.: B8576374
CAS No.: 55468-87-6
M. Wt: 240.25 g/mol
InChI Key: IJRWITNQPKOTOO-UHFFFAOYSA-N
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Description

2-(2-Methoxyethoxy)ethyl 4-hydroxybenzoate is a useful research compound. Its molecular formula is C12H16O5 and its molecular weight is 240.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

55468-87-6

Molecular Formula

C12H16O5

Molecular Weight

240.25 g/mol

IUPAC Name

2-(2-methoxyethoxy)ethyl 4-hydroxybenzoate

InChI

InChI=1S/C12H16O5/c1-15-6-7-16-8-9-17-12(14)10-2-4-11(13)5-3-10/h2-5,13H,6-9H2,1H3

InChI Key

IJRWITNQPKOTOO-UHFFFAOYSA-N

Canonical SMILES

COCCOCCOC(=O)C1=CC=C(C=C1)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a first step, an amount of 1 g (43 mmol) of sodium was dissolved in 25 of ml 2-(2-methoxyethoxy)ethanol. To the resulted solution an amount of 3 g (22 mmol) of methyl 4-hydroxybenzoate was added and the mixture was heated to 130° C. for 24 hours; after cooling to room temperature, it was acidified with a hydrochloric acid solution (3N) and extracted with ethyl acetate. The removal of the solvent under reduced pressure and column chromatography of the residue (silica gel, hexane:ethyl acetate 3:1) afforded 2-(2-methoxyethoxy)ethyl 4-hydroxybenzoate, in the form of a colourless oil in essentially quantitative yield.
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